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Compound of Interest

Compound Name: N-Butylbenzylamine

Cat. No.: B105509

An In-depth Technical Guide to N-Butylbenzylamine: CAS Number and Molecular Structure
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Butylbenzylamine, a secondary
amine utilized as a building block in organic synthesis and for the development of novel
compounds in the pharmaceutical and agrochemical industries. This document details its
chemical identity, physicochemical properties, a representative synthesis protocol, and a
visualization of its synthetic pathway.

Chemical Identity and Molecular Structure

N-Butylbenzylamine is an organic compound featuring a butyl group and a benzyl group
attached to a nitrogen atom.

e Chemical Name: N-benzylbutan-1-amine
o CAS Number: 2403-22-7[1][2][3][4]

o Synonyms: N-Benzyl-n-butylamine, Benzenemethanamine, N-butyl-, Butylbenzylamine, N-
Benzylbutylamine[2][3][4]

The molecular structure of N-Butylbenzylamine can be represented in several ways:

e Molecular Formula: C11H17N[1][2][3][4]
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« SMILES: C(NCCCC)C1=CC=CC=C1[1]

e InChl: INChl=1S/C11H17N/c1-2-3-9-12-10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3[1][5]

[3]14]

« InChlKey: HIPXPABRMMYVQD-UHFFFAOYSA-N[1][5][3][4]

Physicochemical Properties

The following table summarizes the key quantitative data for N-Butylbenzylamine.

Property Value Source
Molecular Weight 163.26 g/mol [11121[3]
Clear colorless to slightly
Appearance o [2][6]
yellow liquid
Melting Point 54-56 °C [2][6]
N _ 239.884 °C at 760 mmHg; 87-
Boiling Point [2][6]
89 °C at 3 mm Hg
) 0.904 g/cm3 (0.911 g/mL at 25
Density [2][6]

OC)

Refractive Index

n20/D 1.501 (lit.)

[2][6]

Flash Point 94.444 °C (202 °F) [2][6]
pKa 9.85 + 0.19 (Predicted) [2][6]
LogP 2.96720 [2]

Vapor Pressure

0.0391 mmHg at 25°C

[2]

Synthesis of N-Butylbenzylamine: Experimental

Protocol

The synthesis of N-Butylbenzylamine can be achieved through the N-alkylation of a primary

amine. A common method involves the reaction of benzylamine with an n-butyl halide, such as
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n-butyl bromide, in the presence of a base to neutralize the hydrohalic acid formed during the
reaction.

Reaction:

Benzylamine + n-Butyl Bromide — N-Butylbenzylamine + HBr

Materials:

e Benzylamine

e n-Butyl bromide

o Potassium carbonate (K2CQOs), anhydrous

o Acetonitrile (CHsCN), anhydrous

o Diethyl ether

e Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

e Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

« Rotary evaporator

Procedure:
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Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add benzylamine (1.0 equivalent) and anhydrous acetonitrile.

Addition of Base: Add anhydrous potassium carbonate (1.5 - 2.0 equivalents) to the stirring
solution.

Addition of Alkylating Agent: Slowly add n-butyl bromide (1.1 equivalents) to the reaction
mixture.

Reaction: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain the
reflux with stirring for 12-24 hours. The reaction progress can be monitored by thin-layer
chromatography (TLC).

Work-up:
o After the reaction is complete, cool the mixture to room temperature.

o Filter the solid potassium carbonate and potassium bromide salts and wash the solid with
a small amount of diethyl ether.

o Combine the filtrate and the ether washings and transfer to a separatory funnel.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution and then
with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

[e]

Filter off the drying agent.

o

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the
solvent.

o

The crude N-Butylbenzylamine can be purified by vacuum distillation to obtain the final
product as a clear liquid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b105509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization of the Synthesis Pathway

The following diagram illustrates the synthetic route for N-Butylbenzylamine via the N-
alkylation of benzylamine.

Benzylamine n-Butyl Bromide
(C7H9N) (CaH9BF)

/-F_\

K2COs, Acetonitrile
Reflux

N-Alkylation

Product

Y

N-Butylbenzylamine
(C11H17N)

Click to download full resolution via product page

Caption: Synthesis of N-Butylbenzylamine from Benzylamine and n-Butyl Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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